PurposeThe aim of this prospective cross-sectional cohort study was to test the effect of silicone hydrogel (SH) and rigid gas permeable (RGP) contact lens (CL) wear on corneal sensitivity, applying the new Swiss Liquid Jet Aesthesiometer for Corneal Sensitivity (SLACS) and the Cochet-Bonnet (CB) aesthesiometer, based on subject feedback (psychophysical method).MethodsParticipants were recruited for three equally large groups: Group A (SH CL), Group B (RGP CL) and Group C (non-CL wearers). Inclusion criteria were healthy eyes and OSDI ≤ 13. Corneal sensory thresholds were determined twice during two visits, with aid of SLACS and CB.Results96 participants completed the study (n = 33 in groups A and C, n = 30 in group B); average age in group A: 27.42 ± 6.83 years, group B: 36.90 ± 9.68 years and group C: 26.06 ± 6.19 years. No statistically significant difference in corneal sensitivity was observed between the three groups for either method (p = 0.302 for SLACS, p = 0.266 for CB; Kruskal-Wallis rank sum test). Higher CSTs were obtained for males than for females in both CL groups with SLACS, and with CB only in the RGP CL group (p = 0.041 in Group A, p = 0.006 in Group B with SLACS; p = 0.041 in Group B with CB; bootstrap analysis with age correction and gender balancing). No correlation was observed between CL comfort and corneal sensitivity for neither method applied (for SLACS r = 0.097 and p = 0.51, for CB r = 0.17 and p = 0.15; robust linear mixed model).ConclusionsNo difference in corneal sensitivity with CL compared to non-CL wear was noted in this study. However, lower levels of corneal sensitivity were observed in the male CL groups, warranting further investigation.

PurposeTo report a case of acute exposure keratopathy with comorbid depression and improvement of both conditions with the use of a scleral lens (SL).ObservationsA 72-year-old male with a past ocular history significant for extensive basal cell carcinoma (BCC) excision of the right upper and lower eyelids presented for evaluation of exposure keratitis and consideration of a SL for the right eye. Examination was notable for post-surgical irregular lid margins with lagophthalmos, trichiasis and an Oxford Grade I staining of the central exposed cornea. Medical history was notable for chronic severe depression and anxiety with suicidal ideation. Upon treatment with a SL, the patient noted ocular comfort, and reported significantly improved affect.Conclusion and importanceCurrently, there is no peer reviewed literature reporting on the management of exposure keratopathy in the setting of comorbid affective disorders. This case highlights the improvement in quality of life for a patient with exposure keratitis and severe depression with suicidal ideation and points to the potential utilization of a SL to mitigate the risk of mental health decompensation.

SignificanceAs technology advances, there is a need for a safe and well-fitting contact lens that can be utilized to carry embedded components without concerns of decreasing oxygen permeability to the eye.PurposeThe purpose of this study was to assess fitting characteristics, vision and performance of a novel ultra-high Dk silicone elastomer contact lens having a fully encapsulated two-state polarizing filter and a high-powered central lenslet that allows viewing at distance and viewing of a near eye display, while managing the concomitant high water vapor permeability of the material.Methods15 participants were fit with the silicone elastomer study lenses. Biomicroscopy was conducted before and after lens wear. Visual acuity with manifest refraction and visual acuity with an over-refraction while wearing the plano-powered study lenses were measured. Participants wore spectacles with micro-displays at the focal length of the lenslet on each eye. Lens fit was assessed including ease of lens removal. Subjective assessments of viewing the micro-displays were completed on a 1(unable) to 10(immediate/profound/stable) scale.ResultsBiomicroscopy revealed no eyes had moderate or severe corneal staining after study lens wear. Mean (±standard deviation) LogMAR acuity for all eyes was −0.13(0.08) with best corrected refraction and −0.03(0.06) with the study lenses and over-refraction. Mean spherical equivalent of the manifest refraction for both eyes was −3.12 D and was −2.75 D over the plano study lenses. Subjective assessments revealed a mean score of 7.67(1.91) for ease of obtaining fusion; 8.47(1.30) for ease of observing three-dimensional vision, and 8.27(1.49) for stability of the fused binocular display vision.ConclusionThe silicone elastomer study lenses with a two-state polarizing filter and central lenslet allow for vision at distance and on spectacle mounted micro-displays.

The purpose of this manuscript is to describe how vision influences contact lens discomfort and review the evidence supporting the hypothesis that contact lens discomfort can be caused by vision and vision-related disorders. Contact lens discomfort is a misunderstood and difficult to manage clinical condition. Most treatments and strategies aimed at alleviating discomfort focus on optimizing the contact lens fit and its relationship with the ocular surface, but these strategies commonly fail at relieving discomfort symptoms. Many vision and vision-related disorders share symptoms with those reported by uncomfortable contact lens wearers. This paper will review evidence and literature that describes how these vision and vision-related disorders may influence comfort in contact lens wearers. Acknowledging how vision influences contact lens discomfort will improve future research intended to better understand the condition, allow for more effective clinical management, and reduce rates of discontinuation.

PurposeThis study investigated the health-related quality of life (HRQoL) among children with myopia who used orthokeratology (OK), peripheral lenslet designed (PLD), and single-vision (SV) spectacles.MethodsThis cross-sectional study was conducted between February of 2021 and August of 2022. It involved 211, 231, and 206 respondents with OK, PLD, and SV spectacle lenses, respectively. The HRQoL was presented as utility values using a general preference-based Child Health Utility-nine Dimensions (CHU9D) questionnaire. Descriptive statistical analysis and nonparametric hypothesis testing were used to compare the HRQoL in the OK, PLD, and SV groups.ResultsOf the 648 respondents, the average utility scores was 0.936 (95 % confidence interval (CI): 0.929–0.943). Children who wore the PLD spectacles had a significantly higher utility scores (0.955, 95 % CI: 0.946–0.963) than those who wore the SV spectacles (0.926, 95 % CI: 0.913–0.939) and the OK lenses (0.925, 95 % CI: 0.913–0.937) (p < 0.01). The PLD spectacle wearers were less likely to be worried, sad, tired, or annoyed than those who wore OK and SV spectacles (P < 0.05). Self-reported improved eyesight and lessened eye pain and discomfort from myopia correction using PLD spectacles had higher utility values (P < 0.05).ConclusionsThe PLD spectacles had a significantly higher HRQoL than the OK and SV spectacles among children. Having better eyesight and less eye pain/discomfort from myopia correction could improve the HRQoL of children. This data indicates that PLD spectacles may be considered for myopia management in children and adolescents.

PurposeCOVID-19 spread to numerous countries, overwhelming healthcare systems and economies worldwide. COVID-19 restrictions have prevented patients from attending consultations in person and led to the further development of telemedicine to provide health care. The situation also applies to contact lens (CL) practitioners and their patients; telemedicine enables practitioners to provide patients with regular and continuing care. This study aimed to investigate available tools to enable continuing care for rigid gas permeable (RGP) CL wearers who are unable to attend face-to-face consultations.MethodsThe study consists of three components. Firstly, an approach to enable the assessment of a patient’s CL fitting and cornea remotely. Secondly, to find an affordable and reliable method to obtain a patient’s visual acuity (VA), and thirdly, to develop a questionnaire to provide practitioners with information to deliver optimal patient care.ResultsThe use of a macro lens, smartphone, and auxiliary materials enables high-quality images of the anterior eye and RGP CL to be obtained. Two free and validated smartphone applications (apps) for VA measurements were identified which are available on Android and iOS systems. Two questionnaires were also developed to enable practitioners to obtain additional patient information to facilitate optimal patient care.ConclusionThis study has developed the components of a remote CL consultation to enable patients who cannot attend scheduled appointments to receive care and advice to ensure the safety of their RGP CL wear. The tools involved in this study are low-cost, affordable, and an adjunct, not a substitute, for face-to-face consultations.

PurposeTo determine clinical performance and the ‘Willingness To Pay’ for toric vs. spherical soft contact lenses in an astigmatic population.MethodsIn the clinical study, subjects with binocular low to moderate astigmatism (-0.75DC to −1.50DC) wore pairs of soft toric (Biofinity toric) and spherical (Biofinity) contact lenses in random sequence. Visual acuity (high and low contrast, monocular and binocular), subjective comfort and subjective vision were recorded. In the economics study, first subjects who had participated in the clinical study were presented with a series of randomised economic scenarios in order to determine their Willingness To Pay a premium (i.e. an increase) for toric lenses. Then, a similar set of scenarios were presented to a much larger group of online respondents and again, Willingness To Pay was established.ResultsFor the four measures of visual acuity, the Biofinity toric lens out-performed the Biofinity spherical lens by 0.6 to 1.1 lines.. Subjective vision performance was statistically significantly better with the toric lens for the distance task only. Comfort scores were not significantly different. Similar findings for Willingness To Pay were established for the clinical subjects and for the online respondents. The Willingness To Pay premium (additional fee) for a monthly supply of toric lenses (over spherical lenses) was between £13 and £16, if a toric lens provides better vision and similar comfort, as shown in the clinical study.ConclusionConsumers are willing to pay a monthly premium of around 50% to benefit from the typical experience of better vision and similar comfort for toric vs. spherical lenses. The level of additional cost for toric lenses compared to their spherical equivalents is less than this in the market, so eye care professionals should consider that toric lenses are delivering a greater clinical return than anticipated by wearers for the relatively small increase in price.

IntroductionSclera forms the outer fibrous coat of the eye and provides structural integrity for the housing of intraocular contents. Scleral thinning is a serious progressive condition which can lead to perforation and worsening visual functioning. This review aims to summarize the anatomical consideration and causes of scleral thinning, diagnosis, and the various surgical approaches available to treat scleral thinning.Materials and methodsThe narrative literature review was conducted by senior Ophthalmologists and researchers. PubMed, EMBASE, Web of Science, Scopus, and Google Scholar databases were searched for relevant literature from infinity till March 2022. Terms of the search referred to ‘sclera’ or ‘scleral thinning’ or ‘scleral melting’, and were combined with ‘treatment’, or ‘management’ or ‘causes’. Publications were included in this manuscript if they offered information about the nature of these topics. Reference lists of relevant literature was searched. There were no limits on type of article to be included for this review.ResultsScleral thinning arises from diverse congenital, degenerative, immunological, infectious, post-surgical, and traumatic etiologies. It is diagnosed upon slit-lamp examination, indirect ophthalmoscopy, and optical coherence tomography. Conservative pharmacological treatment of scleral thinning may include anti-inflammatory drugs, steroid drops, immunosuppressors, monoclonal antibodies, and surgical treatments including tarsorrhaphy, scleral transplantation, amniotic membrane transplantation, donor corneal graft, conjunctival flaps, tenon’s membrane flap, pericardial graft, dermis graft, cadaveric dura mater graft, and other autologous and biological grafts.ConclusionScleral thinning treatments have developed dramatically in recent decades and the rise of alternative grafts for scleral transplantation procedures or use of conjunctival flaps have taken center stage in surgical management. This review adds a comprehensive summary of the scleral thinning with attention to the positive and negative features of new treatments alongside previous mainstay management strategies.

PurposeTo conduct a review of the literature in order to identify the potential association between physical activity or exercise and the objective signs and/or subjective symptoms of dry-eye disease.MethodsA review of PubMed and Web of Science databases was performed, according to the PRISMA guidelines. The papers included in the review addressed the relationship of physical activity or exercise with dry-eye associated signs (changes in tear volume, osmolarity or biochemical composition) and/or subjective symptoms.ResultsA total of 16 papers were included. In eight, the changes in tear film volume, osmolarity and/or biochemical composition were studied after a single, acute bout of aerobic exercise. In another eight, changes in dry-eye associated symptoms were studied in relation to the habitual practice of physical activity or to prescribed exercise programmes. Acute responses of the tear film to exercise included: a) an increase of tear volume, without an increase of the tear break-up time; b) a trend to increase tear osmolarity, although within its physiological range; and c) a reduced concentration of several cytokines, and other molecular markers of inflammation or oxidative stress. Long-term exposure to physical activity or exercise programmes was associated with relief of dry-eye associated symptoms and a trend to increased tear break-up time.ConclusionsDespite a high heterogeneity in the studied population, study designs and methods, the current body of evidence suggests a potential role for physical activity as a modulatory stimulus for the proper functioning of the tear film and/or the relief of dry-eye symptoms.

PurposeTo investigate by using computational simulations the optical impact of the change in the vault of two geometries of scleral contact lenses (SCLs).MethodsRay-tracing simulations were performed using specialized software in three eye models with different levels of primary SA (6 mm pupil). Two different geometries of SCL were used in such simulations characterized by the conic constants of the anterior surface of the lens (K1, −0.1 and −0.3). Likewise, the fitting of the SCL was simulated for different vaults (50–250 µm). The impact on the quality of the images through the eye models was assessed by analyzing the modulation transfer function (MTF) at different spatial frequencies (10 Lp/mm, 30 Lp/mm, and 50 Lp/mm). This impact was not only simulated for a distant object, but also for intermediate and near objects (vergence demands from 0.00 to 3.00 D). All these optical simulations were performed assuming a centered SCL, but also assuming a downward vertical decentration of 0.5 mm.ResultsThe thinnest vault (50 µm) provided the best ocular optical quality in all three eye models for low vergence demands. For medium and high vergence demands, Lens 1 (K1 = −0.3, K2 = −0.4) resulted in a considerable improvement in optical quality in Eye 2 (C40 = −0.078 µm), while for eyes 1 (C40 = 0.408 µm) and 3 (C40 = −0.195 µm), this improvement only tended to happen for medium vergence demands. Overall, all the aberrations increased after lens fitting. Lens decentration did not cause significant variations in the results obtained with the well-centered lenses.ConclusionsChanges in the vault of a SCL have an impact on the optical quality achieved for different vergence demands independently on the level of SA of the eye in which it is fitted. The clinical relevance of such impact should be investigated further.